Cas no 65929-04-6 (1,3-Propanediol,2-amino-, mono(dihydrogen phosphate) (ester) (9CI))
65929-04-6 structure
Product Name:1,3-Propanediol,2-amino-, mono(dihydrogen phosphate) (ester) (9CI)
CAS No:65929-04-6
MF:C3H10NO5P
MW:171.088962078094
CID:521454
Update Time:2025-04-19
1,3-Propanediol,2-amino-, mono(dihydrogen phosphate) (ester) (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Propanediol,2-amino-, mono(dihydrogen phosphate) (ester) (9CI)
- (2-amino-3-hydroxypropyl) dihydrogen phosphate
- 2-amino-1,3-propanediol-3-phosphate
-
- Inchi: 1S/C3H10NO5P/c4-3(1-5)2-9-10(6,7)8/h3,5H,1-2,4H2,(H2,6,7,8)
- InChI Key: WDWYJNPKBKWDBL-UHFFFAOYSA-N
- SMILES: NC(COP(=O)(O)O)CO
Computed Properties
- Exact Mass: 171.0297
- Monoisotopic Mass: 171.03
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 133
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
Experimental Properties
- Density: 1.627
- Boiling Point: 454.7°C at 760 mmHg
- Flash Point: 228.8°C
- Refractive Index: 1.533
- PSA: 113.01
- LogP: -0.88440
1,3-Propanediol,2-amino-, mono(dihydrogen phosphate) (ester) (9CI) Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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